Cas no 849526-61-0 (6-ethyl-7-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one)

• Product Name: 6-ethyl-7-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one
• CAS No: 849526-61-0
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 5420285
• Update Time: 2025-05-19

6-ethyl-7-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-4-[[4-(4-methoxyphenyl)piperazin-1-ium-1-yl]methyl]-2-oxochromen-7-olate
• 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-4-[[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-
• 6-ethyl-7-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

• Inchi： 1S/C23H26N2O4/c1-3-16-12-20-17(13-23(27)29-22(20)14-21(16)26)15-24-8-10-25(11-9-24)18-4-6-19(28-2)7-5-18/h4-7,12-14,26H,3,8-11,15H2,1-2H3
• InChI Key： OMMKLWMWENJQGN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(CC)C=C2C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-ethyl-7-hydroxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

6-Ethyl-7-Hydroxy-4-{4-(4-Methoxyphenyl)Piperazin-1-Ylmethyl}-2H-Chromen-2-One: A Comprehensive Overview

The compound 6-Ethyl-7-Hydroxy-4-{4-(4-Methoxyphenyl)Piperazin-1-Ylmethyl}-2H-Chromen-2-One (CAS No: 849526-61-0) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the chromenone family, which is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The molecule's unique structure, featuring a chromenone core with substituents such as an ethyl group, hydroxyl group, and a piperazine ring, contributes to its potential as a drug candidate.

Recent studies have highlighted the importance of chromenones in drug discovery due to their ability to interact with various biological targets. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the piperazine ring is substituted with a methoxyphenyl group, which enhances its lipophilicity and potentially improves its bioavailability. The hydroxyl group at position 7 of the chromenone core is crucial for hydrogen bonding interactions, which are essential for the molecule's pharmacokinetic properties.

The synthesis of 6-Ethyl-7-Hydroxy-4-{4-(4-Methoxyphenyl)Piperazin-1-Ylmethyl}-2H-Chromen-2-One involves a multi-step process that typically begins with the preparation of the chromenone skeleton. Researchers have employed various strategies to optimize the synthesis, including microwave-assisted reactions and catalytic processes, to improve yield and purity. These advancements have made the compound more accessible for further biological evaluations.

Biological evaluations of this compound have revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, the compound has shown significant anti-inflammatory properties, particularly in models of chronic inflammation, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and neurodegenerative disorders.

One of the most exciting developments involving this compound is its potential as an anticancer agent. Preclinical studies have shown that 6-Ethyl-7-Hydroxy-4-{4-(4-Methoxyphenyl)Piperazin-1-Ylmethyl}-2H-Chromen-2-One can induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a promising candidate for targeted cancer therapy. Furthermore, the compound has been shown to inhibit key enzymes involved in cancer progression, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are overexpressed in many cancers.

In terms of pharmacokinetics, recent research has focused on improving the bioavailability of this compound through various drug delivery systems. Nanoparticle-based formulations have been explored to enhance its solubility and stability in physiological conditions. These efforts aim to overcome potential limitations in oral administration and ensure sustained release of the drug at target sites.

The structural versatility of 6-Ethyl-7-Hydroxy-4-{4-(4-Methoxyphenyl)Piperazin-1-Ylmethyl}-2H-Chromen-2-One also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring analogs with variations in substituents to optimize potency and selectivity for specific therapeutic targets. For example, substituting the methoxy group with other electron-donating or withdrawing groups could modulate the molecule's interaction with biological targets and improve its efficacy.

In conclusion, 6-Ethyl-7-Hydroxy-4-{4-(4-Methoxyphenyl)Piperazin-1-Ylmethyl}-2H-Chromen-2-One (CAS No: 849526